Cas no 2138267-22-6 (2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine)

• Product Name: 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine
• CAS No: 2138267-22-6
• MF: C₁₃H₁₂BrN₅
• MW: 318.171880722046
• CID: 6206506
• PubChem ID: 165482596
• Update Time: 2025-08-01

2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine
• 2138267-22-6
• EN300-1104605
• 2-{5-bromo-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-2-yl}pyrazine

• Inchi： 1S/C13H12BrN5/c1-3-9-8(2)6-11-17-13(18-19(11)12(9)14)10-7-15-4-5-16-10/h4-7H,3H2,1-2H3
• InChI Key： BPEHFXAXQYPTGP-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C(C)=CC2=NC(C3C=NC=CN=3)=NN21

Computed Properties

• Exact Mass: 317.02761g/mol
• Monoisotopic Mass: 317.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56Ų

Additional information on 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine

Comprehensive Overview of 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine (CAS No. 2138267-22-6)

The compound 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine (CAS No. 2138267-22-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyridine family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions regarding this compound is: "What are the potential therapeutic applications of 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine?" Preliminary studies suggest that its triazolopyridine core may interact with specific protein targets, making it a candidate for developing novel kinase inhibitors. Kinases are a hot topic in modern drug development, as they play a critical role in cell signaling pathways associated with diseases like cancer and autoimmune conditions.

Another trending topic in the scientific community is the synthetic methodology for CAS No. 2138267-22-6. Researchers are optimizing routes to improve yield and purity, which is crucial for scaling up production. Green chemistry principles are also being applied to reduce environmental impact, aligning with the global push for sustainable practices. Keywords such as "efficient synthesis of triazolopyridine derivatives" and "green chemistry approaches for heterocyclic compounds" are frequently searched in academic databases.

The physicochemical properties of 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine are another area of interest. Its solubility, stability, and bioavailability are critical factors for formulation scientists. Recent advancements in computational chemistry, such as molecular docking and QSAR modeling, have enabled researchers to predict these properties more accurately, reducing the need for extensive lab experimentation.

In the agrochemical sector, triazolopyridine derivatives are being investigated for their potential as pesticides or herbicides. The bromo and ethyl substituents in CAS No. 2138267-22-6 may enhance its binding affinity to pest-specific enzymes, offering a targeted approach to crop protection. This aligns with the growing demand for eco-friendly agricultural solutions, a topic frequently discussed in sustainability forums.

As the scientific community continues to explore the applications of 2-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}pyrazine, its role in interdisciplinary research becomes increasingly evident. From drug discovery to sustainable agriculture, this compound exemplifies the convergence of chemistry, biology, and environmental science. Future studies will likely focus on its mechanistic details and commercial viability, addressing the high search volume for terms like "triazolopyridine drug candidates" and "agrochemical innovations."